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Compound of Interest

Compound Name: Tibezonium lodide

Cat. No.: B030980

Essential Safety and Handling Guide for
Tibezonium lodide

This document provides immediate and essential safety and logistical information for
researchers, scientists, and drug development professionals handling Tibezonium lodide. It
includes detailed operational procedures and disposal plans to ensure the safe management of
this substance in a laboratory setting.

Hazard Identification and Classification

Tibezonium lodide is classified as a hazardous substance. It is harmful if swallowed and is
very toxic to aquatic life with long-lasting effects.[1]

GHS Classification:

o Acute toxicity, Oral (Category 4)[1]

o Acute aquatic toxicity (Category 1)[1]

o Chronic aquatic toxicity (Category 1)[1]
Hazard Statements:

e H302: Harmful if swallowed.[1]
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e H410: Very toxic to aquatic life with long lasting effects.[1]

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for Tibezonium lodide.

Table 1: Physicochemical Properties

Property Value Source

Molecular Formula C2sH32IN3S:2 PubChem

Molecular Weight 601.61 g/mol DC Chemicals[1]

Appearance Solid DC Chemicals[2]

Water Solubility 1.28e-05 mg/mL (Predicted) DrugBank Online[1]

logP 1.92 (Predicted) DrugBank Online[1]
Melting Point 162 °C DrugFuture[3]

Table 2: Toxicological Data
Test Species Route Value Source
LD50 Mouse Oral 9000 mg/kg DrugFuture[3]
LD50 Rat Oral >10000 mg/kg DrugFuture[3]
LD50 Mouse Intraperitoneal 42 mg/kg DrugFuture[3]
LD50 Rat Intraperitoneal 35 mg/kg DrugFuture[3]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling Tibezonium lodide to minimize

exposure risk.

o Eye Protection: Wear safety goggles with side-shields.[1]
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» Hand Protection: Use protective gloves resistant to chemicals.[1]

« Skin and Body Protection: Wear impervious clothing, such as a lab coat, to prevent skin
contact.[1]

e Respiratory Protection: In areas with inadequate ventilation or when handling the powder
form where dust may be generated, a suitable respirator must be used.[1]

Operational Plan: From Receipt to Disposal

This section provides a step-by-step guide for the safe handling and storage of Tibezonium
lodide.

4.1. Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store the container in a tightly sealed state in a cool, dry, and well-ventilated area.[1]

Keep away from direct sunlight and sources of ignition.[1]

Recommended storage temperatures are -20°C for the powder form and -80°C when in
solvent.[1]

4.2. Handling Procedures

All handling of Tibezonium lodide should be conducted in a designated area with
appropriate exhaust ventilation, such as a chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling the substance.[1]

4.3. Disposal Plan

» Dispose of Tibezonium lodide and its container at an approved waste disposal plant.[1]
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» Do not release into the environment.[1]

» Follow all prevailing country, federal, state, and local regulations for chemical waste disposal.

[1]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency involving
Tibezonium lodide.

5.1. Spills and Leaks

Evacuate personnel from the affected area.[1]
e Ensure adequate ventilation.[1]
o Wear full personal protective equipment as described in Section 3.[1]

» For liquid spills, absorb with a finely-powdered liquid-binding material such as diatomite or
universal binders.[1] For solid spills, carefully sweep up the material to avoid creating dust.

o Decontaminate the spill surface and any contaminated equipment by scrubbing with alcohol.

[1]

o Collect all contaminated materials in a sealed container for disposal according to the
disposal plan.[1]

5.2. Exposure Response

« |If Swallowed: Call a POISON CENTER or doctor immediately. Rinse the mouth with water.
Do NOT induce vomiting.[1]

e Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
removing contact lenses if present and easy to do. Seek prompt medical attention.[1]

» Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with large amounts of water. Call a physician.[1]
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 Inhalation: Move the person to fresh air. If breathing is difficult, administer cardiopulmonary
resuscitation (CPR), avoiding mouth-to-mouth resuscitation. Seek immediate medical
attention.[1]

5.3. Fire Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide fire
extinguishers.[1]

e Special Hazards: Combustion may produce irritant fumes.[1]

 Firefighter Protection: Wear a self-contained breathing apparatus and full protective clothing.

[1]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Tibezonium
lodide.
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Caption: Safe handling workflow for Tibezonium lodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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